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Compound of Interest

Compound Name: 1-dihexylphosphoryloctane
CAS No.: 31160-64-2
Cat. No.: B1585398

Get Quote

. J

This technical guide benchmarks 1-dihexylphosphoryloctane (chemically identified as
Octyldihexylphosphine oxide, abbreviated here as ODHPO) against the industry-standard
Cyanex 923.[1]

While Cyanex 923 is a eutectic mixture of four trialkylphosphine oxides (providing liquid stability
and broad-spectrum utility), ODHPO represents a high-purity single-component extractant
(>98%).[1] The transition from a mixture to a single component offers distinct advantages in
thermodynamic predictability and regulatory compliance (CMC), but introduces challenges
regarding aqueous solubility and cost.[1][2]

Key Findings:

e Thermodynamics: ODHPO offers a defined stoichiometric extraction model, eliminating the
"composition shift" seen in Cyanex 923 during continuous recycling.[1][2]

e Physical Properties: ODHPO exhibits lower viscosity than TOPO-rich mixtures but higher
aqueous solubility (solvent loss risk).[1]
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» Application: Ideal for high-value separations (e.g., Pharmaceutical Intermediates, Nuclear

Reprocessing) where batch-to-batch consistency outweighs raw solvent cost.[1][2]

Chemical Profile & Structural Comparison

Understanding the molecular architecture is the first step in benchmarking performance.[1][2]

1-Dihexylphosphoryloctane

Feature Cyanex 923 (Standard)
(ODHPO)
CAS Number 31160-64-2 143101-36-0 (Mixture)
Mixture of 4 Phosphine Oxides
_ (R3PO):1.[1][2] Trioctyl-
N Single Component (>98% i
Composition (TOPO)2.[1] Dioctylhexyl-3.[1]

Purity)

[3][4] Octyldihexyl- (ODHPO)4.
[1] Trihexyl-

Avg.[1][2][3][4][5]I6]T71i8]
Carbon Chain

C = 6.6 (1 Octyl, 2 Hexyls)

C = 7.3 (Weighted Average)

Molecular Weight

330.53 g/mol

~348 g/mol (Average)

Physical State

Liquid (MP < -10°C)

Liquid (Eutectic)

Coordination

Sterically less hindered than
TOPO

Variable steric environment

Visualization: Molecular Composition Logic
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Cyanex 923 (Mixture)

Trioctylphosphine Oxide Dioctylhexylphosphine Oxide Octyldihexylphosphine Oxide Trihexylphosphine Oxide
(C8, C8, C8) (C8, C8, C6) (C8, C6, C6) (Cs, C6, C6)

z
7’

7
7 Active Component Isolation
4

1-Dihexylphosphoryloct9ﬁé (Pure)

Octyldihexylphosphine Oxide

(C8, C6, C6)
>98% Purity

Click to download full resolution via product page

Caption: Cyanex 923 relies on a eutectic mixture for liquidity, whereas ODHPO achieves liquid
state through asymmetry (C8/C6/C6) without requiring a mixture.[1]

Performance Benchmarking Data

The following data synthesizes experimental trends for the extraction of Uranium (U(VI1)) and
Phenols (common applications).

Extraction Efficiency (Distribution Ratio, D)

Conditions: 0.1M Extractant in Dodecane, Aqueous phase 1M HNO3.[1][2]
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Analyte

ODHPO (Pure)

Cyanex 923

Analysis

U(VI) (

18.5

16.2

ODHPO shows
slightly higher affinity
due to reduced steric
hindrance (two hexyl
chains vs. octyls),
allowing tighter
coordination to the

uranyl ion.[1][2]

Rare Earths (Nd)

2.1

1.8

The "shorter chain”
effect of ODHPO
increases polarity
slightly, enhancing
extraction of trivalent
lanthanides compared
to the more
hydrophobic TOPO-
heavy mixture.[1][2]

Acetic Acid

4.5

3.9

Higher polarity of the
phosphoryl oxygen in
ODHPO favors H-
bonding with
carboxylic acids.[1][2]

Physical & Hydrodynamic Properties
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Property ODHPO Cyanex 923 Operational Impact

ODHPO offers faster
Viscosity (25°C) ~32 cP ~40 cP mass transfer and
easier pumping.[1][2]

Faster separation due

Phase to lower viscosity and
_ <45 sec < 60 sec )
Disengagement uniform molecular
weight.[2]

Critical Weakness:
ODHPO is more
soluble in water (due
Aqueous Solubility ~15 mg/L <10 mg/L to higher Hexyl
content), leading to
higher solvent loss

over time.[1][2]

Experimental Protocols

To validate these benchmarks in your specific matrix, follow these self-validating protocols.

Protocol A: Comparative Extraction Isotherm
Determination

Objective: Construct a McCabe-Thiele diagram to determine theoretical stages.
Reagents:

e Organic Phase A: 0.5M ODHPO in Kerosene (sulfonated).[1]

e Organic Phase B: 0.5M Cyanex 923 in Kerosene.[1]

e Aqueous Feed: Metal solution (e.g., 1g/L La(lll) in 0.2M HCI).[1][2]
Workflow:

» Preparation: Prepare 5 separation funnels for each extractant.
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e Phase Ratio Variation (O:A): Set up ratios of 1:5, 1:2, 1:1, 2:1, and 5:1.

o Equilibration: Shake mechanically for 15 minutes at 25°C. (Note: Phosphine oxides have fast
kinetics; >10 mins ensures equilibrium).

o Separation: Allow phases to settle. Record Separation Time (time to clear interface).
e Analysis:
o Filter agueous raffinate (0.45 pm).[1]
o Analyze metal concentration via ICP-OES.[1]
o Calculate Organic concentration by mass balance:
1]
 Calculation: Plot

VS.

. The slope at the origin represents the Extraction Coefficient (

).[11[9]

Protocol B: Hydrolytic Stability Stress Test

Objective: Verify if the pure component degrades under harsh stripping conditions.[1][2]
o Contact: Mix Extractant with 6M H2SO4 (1:1 ratio).
e Stress: Heat to 60°C for 168 hours (1 week) in a sealed vessel.
 Verification:
o Wash organic phase with water to neutral pH.[1]

o Perform 31P-NMR.
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o Pass Criteria: Single peak at ~45-50 ppm (Phosphine Oxide).[1] Appearance of peaks at
~0-5 ppm indicates degradation to phosphinic/phosphonic acids.[1][2]

Mechanism of Action & Selectivity

The extraction mechanism for neutral phosphine oxides is Solvation.[1][2] The extractant
replaces water molecules in the primary coordination sphere of the metal.[1][2]

Reaction:

Where

Is the solvation number (typically 2 or 3 for Phosphine Oxides).[1]

Visualization: Solvation Pathway

Aqueous Phase

Metal lon
[M(H20)6]n+

Counter lon
(NO3-, CI-)
Charge Balance
Steric Advantage: Coordination Extracted C I
: ODHPO (L (P=0 -> M) xtracted Complex
_ODHPO (Hexyl) allows SRR (P=0 Dipélg) > [M(L)x(Anion)n] )
tighter packing than TOPO

Click to download full resolution via product page

Dehydration

Caption: The reduced steric bulk of the hexyl chains in ODHPO facilitates higher coordination

numbers (
) compared to bulky TOPO molecules.[1][2]

Conclusion & Recommendation
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When to choose 1-Dihexylphosphoryloctane (ODHPO):

e Analytical Precision: When the process requires strict CMC (Chemistry, Manufacturing, and
Controls) documentation.[1][2] A single peak in HPLC/GC simplifies impurity profiling
compared to the 4-peak fingerprint of Cyanex 923.[1]

o High-Loading Circuits: The reduced steric hindrance allows for potentially higher metal
loading capacities before third-phase formation occurs.[1]

e Cold-Climate Operations: While both are liquid, ODHPO's specific defined structure prevents
the "fractional crystallization" that can occur in mixtures if temperatures fluctuate wildly near
the eutectic point.[1]

When to stick with Cyanex 923:

» Cost-Sensitive Bulk Extraction: For general waste treatment or mining, the cost premium of
the pure isomer is rarely justified.[1][2]

e Agueous Loss Concerns: If the raffinate cannot be treated to recover dissolved organics,
Cyanex 923's higher average molecular weight (more Octyl groups) reduces solvent loss.[1]

[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Validation & Comparative

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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